![molecular formula C17H27FN8 B5507040 2-(3-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-5-fluoro-N,N-dimethylpyrimidin-4-amine](/img/structure/B5507040.png)
2-(3-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-5-fluoro-N,N-dimethylpyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
A key intermediate in the synthesis of new classes of potent inhibitors, including compounds similar to the one , was synthesized by converting commercially available dichlorofluoropyrimidine through telescoped steps, yielding a high overall yield. This process provides an economical alternative for synthesizing related complex compounds (Zhang et al., 2009).
Molecular Structure Analysis
The molecular structure of related triazolopyrimidine compounds shows significant planarity due to π-conjugation, as observed in certain derivatives. The compounds form various hydrogen-bonded chains in crystal structures, contributing to their stability and reactivity (Dolzhenko et al., 2011).
Chemical Reactions and Properties
1,3,5-Triazine derivatives, including compounds structurally similar to the one , can be synthesized using multi-component reactions under controlled conditions, such as microwave irradiation. These reactions typically involve cyanamide, aromatic aldehydes, and an amine (Sadek et al., 2023).
Physical Properties Analysis
The physical properties of related compounds, especially their crystal structure, are significantly influenced by their molecular geometry and the presence of various functional groups. The planarity and the presence of multiple nitrogen atoms contribute to strong intermolecular interactions, which are critical in defining their crystalline nature (Lu et al., 2004).
Chemical Properties Analysis
Compounds similar to the one exhibit various chemical behaviors based on their functional groups. For instance, the presence of amino and triazine groups contributes to their ability to form derivatives through reactions with other amines, resulting in a diverse range of heterocyclic compounds (Farghaly, 2008).
Scientific Research Applications
Heterocyclic Compound Synthesis
Research has demonstrated the utility of compounds structurally related to "2-(3-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-5-fluoro-N,N-dimethylpyrimidin-4-amine" in synthesizing a wide array of heterocyclic compounds. For instance, the synthesis of pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines catalyzed by 4-(N,N-dimethylamino)pyridine (DMAP) demonstrates the compound's relevance in generating new tricyclic structures with potential biological activity (Khashi et al., 2015).
Antineoplastic Activity
The compound's structural framework is closely related to that of flumatinib, a novel antineoplastic tyrosine kinase inhibitor undergoing clinical trials for the treatment of chronic myelogenous leukemia (CML). This indicates the potential of such compounds in developing new cancer therapies, as seen in the study of flumatinib's metabolism in CML patients (Gong et al., 2010).
Antimicrobial and Antifungal Properties
Compounds with a similar structure have shown moderate effects against bacterial and fungal species, highlighting their potential as antimicrobial and antifungal agents. This area of research opens up possibilities for the development of new antibiotics and treatments for fungal infections (Abdel‐Aziz et al., 2008).
Material Science Applications
The synthesis of polyamides containing nucleobases like theophylline and thymine, through reactions with compounds structurally related to the one , suggests potential applications in material science. These polyamides, with specific nucleobases as side groups, could have unique properties suitable for specialized applications (Hattori & Kinoshita, 1979).
Mechanism of Action
properties
IUPAC Name |
2-[3-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-5-fluoro-N,N-dimethylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27FN8/c1-23(2)11-14-21-22-15(25(14)5)12-7-6-8-26(10-12)17-19-9-13(18)16(20-17)24(3)4/h9,12H,6-8,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDSFJKWYSPCOMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCCN(C2)C3=NC=C(C(=N3)N(C)C)F)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27FN8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-5-fluoro-N,N-dimethylpyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.